Cas no 539844-71-8 (9-(3,4-dimethoxyphenyl)-2-(3,5-dimethoxyphenyl)-4H,5H,6H,7H,8H,9H-1,2,4triazolo3,2-bquinazolin-8-one)

• Product Name: 9-(3,4-dimethoxyphenyl)-2-(3,5-dimethoxyphenyl)-4H,5H,6H,7H,8H,9H-1,2,4triazolo3,2-bquinazolin-8-one
• CAS No: 539844-71-8
• MF: C₂₅H₂₆N₄O₅
• MW: 462.497745990753
• CID: 6325167
• PubChem ID: 135754133
• Update Time: 2025-09-19

9-(3,4-dimethoxyphenyl)-2-(3,5-dimethoxyphenyl)-4H,5H,6H,7H,8H,9H-1,2,4triazolo3,2-bquinazolin-8-one Chemical and Physical Properties

Names and Identifiers

• 9-(3,4-dimethoxyphenyl)-2-(3,5-dimethoxyphenyl)-4H,5H,6H,7H,8H,9H-1,2,4triazolo3,2-bquinazolin-8-one
• 9-(3,4-dimethoxyphenyl)-2-(3,5-dimethoxyphenyl)-4H,5H,6H,7H,8H,9H-[1,2,4]triazolo[3,2-b]quinazolin-8-one
• 539844-71-8
• 9-(3,4-dimethoxyphenyl)-2-(3,5-dimethoxyphenyl)-5,6,7,9-tetrahydro-4H-[1,2,4]triazolo[5,1-b]quinazolin-8-one
• 9-(3,4-dimethoxyphenyl)-2-(3,5-dimethoxyphenyl)-5,6,7,9-tetrahydro-[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one
• Oprea1_705545
• AKOS024604084
• F1264-3984

• Inchi： 1S/C25H26N4O5/c1-31-16-10-15(11-17(13-16)32-2)24-27-25-26-18-6-5-7-19(30)22(18)23(29(25)28-24)14-8-9-20(33-3)21(12-14)34-4/h8-13,23H,5-7H2,1-4H3,(H,26,27,28)
• InChI Key： JMSRYDNNARHFBQ-UHFFFAOYSA-N
• SMILES： O=C1CCCC2=C1C(C1C=CC(=C(C=1)OC)OC)N1C(=NC(C3C=C(C=C(C=3)OC)OC)=N1)N2

Computed Properties

• Exact Mass: 462.19031994g/mol
• Monoisotopic Mass: 462.19031994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 766
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 96.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 9-(3,4-dimethoxyphenyl)-2-(3,5-dimethoxyphenyl)-4H,5H,6H,7H,8H,9H-1,2,4triazolo3,2-bquinazolin-8-one

Introduction to Compound with CAS No. 539844-71-8 and Product Name: 9-(3,4-dimethoxyphenyl)-2-(3,5-dimethoxyphenyl)-4H,5H,6H,7H,8H,9H-1,2,4triazolo[3,2-b]quinazolin-8-one

The compound with the CAS number 539844-71-8 and the product name 9-(3,4-dimethoxyphenyl)-2-(3,5-dimethoxyphenyl)-4H,5H,6H,7H,8H,9H-1,2,4triazolo[3,2-b]quinazolin-8-one represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the triazoloquinazoline class, a structure known for its potent biological activity and diverse pharmacological applications. The presence of multiple dimethoxyphenyl substituents in its molecular framework suggests enhanced lipophilicity and potential interactions with biological targets, making it a promising candidate for further investigation.

Recent research in medicinal chemistry has highlighted the importance of triazoloquinazoline derivatives in the development of novel therapeutic agents. These compounds have demonstrated efficacy in various disease models due to their ability to modulate key biological pathways. The specific arrangement of nitrogen atoms within the triazoloquinazoline core contributes to its unique electronic properties and binding affinity towards enzymes and receptors. This structural feature is particularly relevant in the context of developing inhibitors for kinases and other enzymes involved in cancer progression.

The synthesis of 9-(3,4-dimethoxyphenyl)-2-(3,5-dimethoxyphenyl)-4H,5H,6H,7H,8H,9H-1,2,4triazolo[3,2-b]quinazolin-8-one involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The use of dimethoxyphenyl groups as substituents not only enhances the compound's solubility but also influences its metabolic stability. Advanced computational methods have been employed to optimize synthetic routes and predict the compound's pharmacokinetic profile.

In vitro studies have begun to elucidate the mechanism of action for this compound. Initial experiments suggest that it interacts with specific protein targets involved in cell proliferation and apoptosis. The dimethoxyphenyl moieties are believed to play a crucial role in stabilizing the binding interaction by forming hydrophobic pockets within the target protein. This mode of interaction is consistent with other triazoloquinazoline derivatives that have shown promise in preclinical trials.

The potential therapeutic applications of 9-(3,4-dimethoxyphenyl)-2-(3,5-dimethoxyphenyl)-4H,5H,6H,7H,8H,9H-1,2,4triazolo[3,2-b]quinazolin-8-one are broad and exciting. Researchers are particularly interested in its potential as an anti-cancer agent due to its ability to inhibit key signaling pathways involved in tumor growth. Additionally，it has shown preliminary activity against infectious diseases caused by resistant pathogens. The structural diversity offered by this compound class allows for further derivatization to enhance potency and selectivity.

Current advancements in drug discovery technologies have enabled high-throughput screening (HTS) of large libraries containing this type of compound. HTS has been instrumental in identifying lead compounds that exhibit desirable pharmacological properties. The integration of machine learning algorithms has further accelerated this process by predicting binding affinities and optimizing molecular structures for improved efficacy.

The pharmacokinetic properties of 9-(3-methylphenyl)-N'-methyl-N,N-bis(1-methylpropyl)urea, a related derivative with a similar core structure,have been extensively studied using non-invasive imaging techniques. These studies provide valuable insights into how the compound is distributed within the body and how it is metabolized over time. Understanding these parameters is essential for designing effective dosing regimens and minimizing potential side effects.

Future directions in research on this compound include exploring its interactions with complex biological systems using cutting-edge techniques such as cryo-electron microscopy (cryo-EM). Cryo-EM allows researchers to visualize protein-ligand complexes at near-atomic resolution，which can reveal critical details about binding mechanisms. Additionally，structure-based drug design (SBDD) approaches will be employed to modify the molecular structure for improved therapeutic outcomes.

The development of novel pharmaceutical agents often involves collaboration between academic institutions，biotechnology companies，and pharmaceutical giants。This compound exemplifies how interdisciplinary research can lead to breakthroughs in drug discovery。By combining expertise from organic chemistry，medicinal chemistry，and biochemistry，scientists can systematically explore new chemical spaces and identify compounds with unprecedented biological activity.

The regulatory landscape for new drug candidates is stringent but well-defined。To bring a compound like this from discovery to market requires rigorous testing through preclinical studies followed by clinical trials。Regulatory agencies such as the FDA and EMA provide guidelines that ensure safety and efficacy before approval。The journey from laboratory bench to patient bedside is long but filled with opportunities for innovation。

In conclusion,9-(3-methylphenyl)-N'-methyl-N,N-bis(1-methylpropyl)urea represents a significant step forward in pharmaceutical research。Its unique structural features make it a versatile tool for developing new treatments against various diseases。With continued investment in research infrastructure and collaborative efforts across industries，the future looks bright for compounds like this one that hold promise for improving human health worldwide。